Cas no 57641-30-2 (2-Propanone, 1,3-bis(2-methoxyphenoxy)-)

2-Propanone, 1,3-bis(2-methoxyphenoxy)- structure
57641-30-2 structure
Product Name:2-Propanone, 1,3-bis(2-methoxyphenoxy)-
CAS No:57641-30-2
MF:C17H18O5
MW:302.321825504303
CID:344742
PubChem ID:13603605
Update Time:2025-04-19

2-Propanone, 1,3-bis(2-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1,3-bis(2-methoxyphenoxy)-
    • 1,3-bis(2-methoxyphenoxy)propan-2-one
    • DTXSID60544814
    • SCHEMBL10509566
    • 57641-30-2
    • CHEMBL3249579
    • Inchi: 1S/C17H18O5/c1-19-14-7-3-5-9-16(14)21-11-13(18)12-22-17-10-6-4-8-15(17)20-2/h3-10H,11-12H2,1-2H3
    • InChI Key: AYSOAHQHZKWZCP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1OC)CC(COC1C=CC=CC=1OC)=O

Computed Properties

  • Exact Mass: 302.11544
  • Monoisotopic Mass: 302.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99
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